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Compound of Interest

Compound Name: 2-Ethyl-4-methylbenzoic acid
CAS No.: 1369815-07-5
Cat. No.: B3100478
Get Quote
. J

Abstract & Introduction

2-Ethyl-4-methylbenzoic acid (C10H1202) is a critical substituted benzoic acid intermediate,
notably utilized in the synthesis of heterocyclic modulators for lipid synthesis pathways [1].
While often isolated as a crude precipitate following the hydrolysis of its corresponding ester,
pharmaceutical-grade applications require high purity (>99.5%) to prevent downstream side
reactions.

The primary challenge in purifying this compound lies in separating it from structural isomers
(e.g., 2-ethyl-5-methylbenzoic acid) and unreacted starting materials. This Application Note
details an optimized recrystallization protocol utilizing a binary solvent system (Ethanol/Water).
This method exploits the steep solubility curve of the carboxylic acid moiety in aqueous
alcohols, ensuring high recovery yields while effectively rejecting non-polar organic impurities.

Key Chemical Properties
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Property Data Notes
CAS Number 1369815-07-5 Verified Identifier [2]
Molecular Formula C10H1202 MW: 164.20 g/mol
Physical State White to Off-white Solid Crystalline
) ) ] Empirical determination
Predicted Melting Point 110-130°C )
required per batch
Soluble in alcohols, DMSO; pH-dependent aqueous

Solubility Profile ) -
Insoluble in water solubility

Solvent Selection Strategy

The purification logic relies on the "Like Dissolves Like" principle, modified by temperature
dependence. Substituted benzoic acids form stable dimers in non-polar solvents (like toluene)
but dissociate in polar protic solvents (alcohols).

We evaluated three solvent systems based on the Hansen Solubility Parameters (HSP) relative
to the target molecule:

Solvent . Recommendati
Mechanism Pros Cons
System on

Excellent yield; ) ]
Requires precise
_ removes
Anti-solvent _ _ temperature _
Ethanol / Water o inorganic salts; ) Primary Protocol
Precipitation ) control to avoid
environmentally -
) "oiling out."
benign.

Excellent for
Lower recovery

Temperature removing polar _ o Secondary
Toluene ) o yield; toxicity )
Gradient oxidation Option
concerns.
byproducts.
Good for Flammable;
Ethyl Acetate / Polymorph ] ) Not
controlling crystal Hexane is
Hexane Control _ _ Recommended
habit. neurotoxic.
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Mechanism of Purification

The Ethanol/Water system functions via a metastable zone width manipulation. The compound
is highly soluble in hot ethanol. As water (anti-solvent) is added, the dielectric constant of the
medium increases, reducing the solubility of the lipophilic acid. Cooling drives the target
molecule out of solution into a crystalline lattice, while impurities remain dissolved in the mother
liquor.

Detailed Recrystallization Protocol
Materials Required[1][2][3][4][5]

e Crude 2-Ethyl-4-methylbenzoic acid (purity >85%)
e Solvent A: Ethanol (Absolute or 95%)
e Solvent B: Deionized Water (Type 1)

o Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, vacuum
filtration setup (Buchner funnel).

Step-by-Step Methodology
Phase 1: Dissolution

e Charge: Place 10.0 g of crude 2-ethyl-4-methylbenzoic acid into a 250 mL round-bottom
flask.

e Solvent A Addition: Add 30 mL of Ethanol.

» Heating: Equip with a reflux condenser and heat the mixture to reflux (approx. 78°C) with
stirring.

e Check: If the solid does not dissolve completely, add Ethanol in 2 mL increments until a clear
solution is obtained.

o Note: If black specks (insolubles) remain, perform a hot filtration through a pre-warmed
glass frit or Celite pad immediately.
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Phase 2: Nucleation & Crystallization

¢ Anti-Solvent Addition: While maintaining a gentle boil, slowly add hot Deionized Water
(approx. 80-90°C) via the top of the condenser.

o Endpoint: Stop adding water the moment a faint, persistent turbidity (cloudiness) appears.

o Re-dissolution: Add 1-2 mL of Ethanol to clear the turbidity and return to a homogenous
solution.

e Slow Cooling (Critical): Remove the heat source. Allow the flask to cool to room temperature
undisturbed on a cork ring.

o Science: Rapid cooling causes precipitation (trapping impurities). Slow cooling promotes
crystal growth (excluding impurities).

 |ce Bath: Once at room temperature (approx. 25°C), place the flask in an ice-water bath (O-
4°C) for 30 minutes to maximize yield.

Phase 3: Isolation & Drying

« Filtration: Collect the crystals via vacuum filtration using a Buchner funnel.
e Washing: Wash the filter cake with 2 x 10 mL of cold Ethanol/Water (1:1 mixture).
o Caution: Do not use pure ethanol for washing, as it will redissolve the product.

e Drying: Dry the solid in a vacuum oven at 45°C for 4 hours or until constant weight is
achieved.

Process Analytical Technology (PAT) & Validation

To ensure the protocol's success, the following Quality Control (QC) checks are mandatory.

Purity Analysis (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 pm).
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» Mobile Phase: A: 0.1% Phosphoric Acid in Water; B: Acetonitrile. Gradient 10% B to 90% B

over 15 mins.
e Detection: UV at 230 nm (Benzoic acid absorption max).

o Acceptance Criteria: Area % > 99.0%.

Structural Verification (1H-NMR)

e Solvent: DMSO-d6.
o Key Signals:
o ~12.0-13.0 ppm (Broad singlet, 1H, -COOH)
o ~7.7-7.8 ppm (Doublet, 1H, Ar-H ortho to COOH)
o ~2.6 ppm (Quartet, 2H, -CH2-CHs3)
o ~2.3 ppm (Singlet, 3H, -CH3)

Visualizing the Workflow

The following diagram illustrates the logical flow and critical decision points in the purification

process.
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Start: Crude 2-Ethyl-4-methylbenzoic acid

[ Dissolve in Hot Ethanol (Reflux) ]

Is Solution Clear?

No (Solids present)

Hot Filtration (Remove Insolubles) Yes

Add Hot Water until Turbid
(Anti-Solvent)

[Add minimal Ethanol to Clear]

Controlled Cooling

(Reflux -> RT -> 4°C)

[Vacuum Filtration & Wash ]

'

Vacuum Dry (45°C)

QC: HPLC & NMR
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Figure 1: Step-by-step purification workflow for 2-ethyl-4-methylbenzoic acid, emphasizing
the critical hot filtration and nucleation steps.

Troubleshooting Guide

Observation Root Cause Corrective Action

Re-heat to reflux. Add slightly

"Qiling Out" (Liquid droplets Temperature dropped too fast
) ) ) more Ethanol. Cool much
form instead of crystals) or solvent mixture is too polar. )
slower (wrap flask in towel).
Too much solvent used or Concentrate mother liquor by
Low Yield (<50%) product is too soluble in rotary evaporation and repeat
mother liquor. cooling (Second Crop).

o Add activated charcoal (1-2
N ] Oxidation byproducts trapped ) ) ]
Colored Impurities Persist i lati wit%) during the hot dissolution
in lattice.
step, then hot filter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
e 2.1369815-07-5|2-Ethyl-4-methylbenzoic acid|BLD Pharm [bldpharm.com]

e 3. 55860-35-0|4-Acetyl-2-methylbenzoic acid|BLD Pharm [bldpharm.com]

e 4.1151-14-0|2-(4-Ethylbenzoyl)benzoic acid|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [Application Note: Purification of 2-Ethyl-4-
Methylbenzoic Acid by Recrystallization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3100478/docs#application-note-purification-of-2-
ethyl-4-methylbenzoic-acid-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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